Cas no 1803744-31-1 (2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene
• CAS No: 1803744-31-1
• MF: C₁₀H₉Br₂F₃O
• MW: 361.981072187424
• CID: 4978937
• Update Time: 2025-06-13

2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene

• Inchi： 1S/C10H9Br2F3O/c11-5-1-2-7-3-4-8(12)9(6-7)16-10(13,14)15/h3-4,6H,1-2,5H2
• InChI Key： RPZQSKXNAYMUNN-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C=1)OC(F)(F)F)Br

Computed Properties

• Exact Mass: 361.895
• Monoisotopic Mass: 359.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene

Introduction to 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene (CAS No. 1803744-31-1)

2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene, identified by the CAS number 1803744-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated aromatic derivatives, featuring a benzene core substituted with a bromine atom at the 2-position, a trifluoromethoxy group at the 5-position, and a 3-bromopropyl chain at the 3-position. The unique structural arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The synthesis of 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of bromine atoms and the trifluoromethoxy group requires precise control over reaction conditions to ensure high yield and purity. The presence of the 3-bromopropyl side chain further complicates the synthesis but also enhances the compound's reactivity, enabling its use in diverse chemical reactions such as cross-coupling, nucleophilic substitution, and metal-catalyzed transformations.

One of the most compelling aspects of 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene is its utility as a building block in medicinal chemistry. The combination of electron-withdrawing and electron-donating groups on the benzene ring creates a system that is highly tunable for drug discovery. Researchers have leveraged this compound to develop novel molecules with potential therapeutic applications. For instance, its structure resembles key scaffolds found in approved drugs, suggesting that derivatives of this compound may exhibit similar biological activities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. The trifluoromethoxy group in 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene contributes to these desirable properties, making it an attractive moiety for medicinal chemists. Additionally, the bromine atoms serve as versatile handles for further functionalization, allowing chemists to explore a wide range of structural modifications.

Recent studies have highlighted the role of 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene in the development of small-molecule inhibitors targeting specific biological pathways. For example, researchers have utilized this compound to synthesize analogs with potential antiviral and anticancer properties. The bromopropyl chain adds another layer of complexity, enabling interactions with biological targets that might not be possible with simpler aromatic derivatives. This has opened up new avenues for drug discovery and provided chemists with a powerful tool for designing next-generation therapeutics.

The agrochemical industry has also benefited from the versatility of 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. By modifying its substituents, researchers can fine-tune its activity against specific pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and underscores the importance of innovative chemical solutions in addressing global food security challenges.

From a synthetic chemistry perspective, 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene serves as an excellent model system for studying reaction mechanisms and developing new synthetic methodologies. Its complex structure provides chemists with opportunities to explore catalytic systems that can efficiently functionalize aromatic rings under mild conditions. Such advancements not only improve laboratory efficiency but also have broader implications for industrial-scale chemical synthesis.

The computational modeling of 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene has revealed insights into its electronic properties and reactivity patterns. These studies have helped predict how different substituents influence its behavior in various chemical reactions. By integrating experimental data with computational predictions, researchers can design more targeted synthetic strategies and optimize reaction conditions for higher yields and selectivity.

In conclusion, 2-Bromo-5-(3-bromopropyl)(trifluoromethoxy)benzene (CAS No. 1803744-31-1) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse applications, from drug discovery to sustainable agriculture. As research continues to uncover new ways to utilize this compound, it is likely to remain a cornerstone of innovation in the chemical sciences.